Phenylpropanolamine hydrochloride

Specification

• Description: Phenylpropanolamine hydrochloride is an odorless white to creamy-white crystalline powder. Bitter taste. pH (3% solution):4.5-6. pH (10% solution) 4.2-5.5. (NTP, 1992); Phenylpropanolamine Hydrochloride is the hydrochloride salt form of phenylpropanolamine, an alpha- and beta-adrenergic receptor agonist with sympathomimetic activity. Phenylpropanolamine binds to and activates alpha- and beta-adrenergic receptors in the mucosa of the respiratory tract resulting in vasoconstriction and reduction in swelling of nasal mucous membranes and reduction in tissue hyperemia, edema, and nasal congestion. This agent also stimulates the release of norepinephrine from its storage sites resulting in the effects already described. Finally, phenylpropanolamine indirectly stimulates beta-receptors producing tachycardia and a positive inotropic effect.; A sympathomimetic that acts mainly by causing release of NOREPINEPHRINE but also has direct agonist activity at some adrenergic receptors. It is most commonly used as a nasal vasoconstrictor and an appetite depressant.
• CAS No.: 40626-29-7
• Molecular Formula: C9H13NO.ClH; C9H14ClNO
• Molecular Weight: 187.66 g/mol
• IUPAC Name: (1S,2R)-2-amino-1-phenylpropan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C9H13NO.ClH/c1-7(10)9(11)8-5-3-2-4-6-8;/h2-7,9,11H,10H2,1H3;1H/t7-,9-;/m1./s1
• Standard InChI Key: DYWNLSQWJMTVGJ-PRCZDLBKSA-N
• Isomeric SMILES: C[C@H]([C@H](C1=CC=CC=C1)O)N.Cl
• SMILES: CC(C(C1=CC=CC=C1)O)N.Cl
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)N.Cl
• Melting Point: 381 to 385 °F (NTP, 1992)